3-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea

• IUPAC Name: 1-[2-(4-pyridin-4-ylpyrazol-1-yl)ethyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C16H17N5OS/c22-16(19-11-15-2-1-9-23-15)18-7-8-21-12-14(10-20-21)13-3-5-17-6-4-13/h1-6,9-10,12H,7-8,11H2,(H2,18,19,22)
• InChI Key: OJHFVCATGAXQFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)NCCN2C=C(C=N2)C3=CC=NC=C3
• Molecular Formula: C16H17N5OS
• Molecular Weight: 327.4 g/mol

Description

The compound contains several functional groups including a pyridine ring, a pyrazole ring, and a thiophene ring. These are all heterocyclic compounds, which means they contain atoms of at least two different elements as members of its rings.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including FT-IR, 1H-NMR, and 13C-NMR.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For example, the presence of the nitrogen in the pyridine and pyrazole rings could potentially make the compound more polar and therefore more soluble in water.

Scientific Research Applications

Therapeutic Potential

. . Given the structural similarities, it’s possible that “3-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea” may exhibit similar properties.

Biological Activities

. . Therefore, “3-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea” could potentially be used in these areas.

Photophysical Behavior

. The compound “3-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea” could potentially be used in this field.

Anti-Tubercular Agents

. Given the structural similarities, “3-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea” could potentially be used as an anti-tubercular agent.

Neuroprotective Agents

. Therefore, “3-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea” could potentially be used as a neuroprotective agent.

Mechanism of Action

Target of Action

Similar compounds with pyridinyl and pyrazolyl groups have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

Compounds with similar structures have been shown to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the particular targets of this compound.

Biochemical Pathways

Compounds with similar structures have been found to influence a variety of biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that this compound may also affect multiple biochemical pathways, with downstream effects varying based on the specific pathways involved.

Pharmacokinetics

Similar compounds have been found to be highly soluble in water and other polar solvents , which could potentially impact their bioavailability.

Result of Action

Similar compounds have been found to exhibit a range of biological activities , suggesting that this compound may also have diverse molecular and cellular effects.

Future Directions

Future research could focus on exploring the potential uses of this compound, particularly if it exhibits interesting chemical or biological properties. This could include testing its efficacy as a drug or its potential use in materials science.